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Compound of Interest

Compound Name: Mercury iodide

Cat. No.: B1216704

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of coccinite, the naturally occurring
mineral form of mercury(ll) iodide (Hglz). Coccinite is an exceptionally rare mineral, and this
document synthesizes available data on its properties, formation, and analysis. This guide is
intended for researchers in mineralogy, geology, and materials science, as well as
professionals in drug development who may encounter mercury compounds.

Introduction to Coccinite

Coccinite is a halide mineral composed of mercury(ll) iodide.[1][2] It is known for its striking
orange-red to deep red coloration and its rarity in the natural world.[3][4] The mineral was first
discovered in Casas Viejas, Mexico.[1][2] While Hglz can be produced synthetically, its natural
occurrence as coccinite is limited to a few specific geological environments.[5][6]

Physicochemical and Crystallographic Data

Quantitative data for coccinite has been compiled from various sources to provide a clear
comparison of its key properties.

Chemical Composition

The idealized chemical formula for coccinite is Hglz.[3][7] The elemental composition is
presented in Table 1.
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Element Symbol Weight Percentage
Mercury Hg 44.144%
lodine I 55.856%

Table 1: Ideal Elemental

Composition of Coccinite.[7]

An empirical formula of Hga.ool1.02 was determined for a sample from Thuringia, Germany,

using Total Reflection X-ray Fluorescence (TXRF) analysis, which is very close to the ideal

composition.[1]

Crystallographic Properties

Coccinite crystallizes in the tetragonal system.[2][4][7] Detailed crystallographic data are

summarized in Table 2.

Parameter

Value

Crystal System

Tetragonal

Crystal Class

Ditetragonal Dipyramidal (4/m 2/m 2/m)

Space Group

P42/nmc

Unit Cell Dimensions

a=4.376(4) A, c=12.411) A

a.c Ratio

1:2.836

Unit Cell Volume

237.64 A3 (Calculated)

Z (formula units per unit cell)

2

Table 2: Crystallographic Data for Coccinite.[1]
[41[7]

Physical and Optical Properties

The known physical and optical properties of coccinite are presented in Table 3.
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Property Value

Color Orange-red, deep red
Streak Red, Orange

Mohs Hardness 2

Cleavage Good/Distinct on {001}
Specific Gravity 3.17 (Calculated)
Diaphaneity Translucent

Optical Properties Uniaxial (-)

Refractive Index n = 2.684 (average)
Birefringence 0.193

Table 3: Physical and Optical Properties of
Coccinite.[1][2][41[5][7]

Geological Occurrence and Formation

Coccinite is found in a limited number of localities worldwide. In addition to its type locality in
Casas Viejas, Mexico, it has been reported in Broken Hill, New South Wales, Australia, and in a
uranium mine in Thuringia, as well as old mercury workings in Rhineland-Palatinate, Germany.

[1][]

The formation of coccinite is primarily associated with sublimation processes.[3] At the
Thuringia deposit in Germany, the mineral occurs as a sublimation product resulting from fires
in pyrite-bearing graptolitic slate.[1][2][3] This geological setting suggests a formation pathway
involving the volatilization of mercury and iodine compounds from the host rock during
combustion, followed by their subsequent deposition and crystallization as coccinite in cooler

areas.
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Caption: Geological formation pathway of coccinite via sublimation.

Experimental Protocols

Detailed experimental protocols for the specific analysis of the mineral coccinite are not
extensively documented in publicly available literature. However, based on reported
characterization methods and the known chemistry of mercury iodide, this section outlines the
principles of relevant analytical techniques and a general synthetic procedure for mercury(ll)
iodide.

Analytical Methodologies

» Total Reflection X-ray Fluorescence (TXRF): This technique has been used for the elemental
analysis of coccinite to determine its empirical formula. TXRF is a surface-sensitive X-ray
fluorescence method that involves irradiating a thin sample film with a grazing-incidence X-
ray beam. The emitted fluorescent X-rays are detected and their energies are characteristic
of the elements present, while their intensities are proportional to the concentrations. For
mineral analysis, a small sample of coccinite would be powdered, suspended in a suitable
solvent, and a micro-aliquot deposited onto a sample carrier for analysis.

o X-ray Diffraction (XRD): XRD is the primary method for determining the crystal structure,
space group, and unit cell parameters of crystalline materials like coccinite. A powdered
sample of the mineral is exposed to a monochromatic X-ray beam, and the diffraction pattern
is recorded as a function of the scattering angle. The resulting diffractogram provides a
unique fingerprint of the mineral's crystal structure.

e Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS): SEM
can be used to visualize the morphology of coccinite crystals at high magnification. Coupled
with an EDS detector, it allows for semi-quantitative elemental analysis of specific points or
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areas on the sample surface, which can be used to confirm the presence and distribution of
mercury and iodine.

e Raman Spectroscopy: This non-destructive technique can provide information about the
vibrational modes of the Hg-I bonds within the coccinite crystal lattice. The resulting Raman
spectrum is characteristic of the mineral's structure and can be used for identification.

Synthesis of Mercury(ll) lodide (General Procedure)

While this procedure produces synthetic mercury(ll) iodide and does not replicate the natural
sublimation process of coccinite formation, it is a standard laboratory method for obtaining the
compound.

Materials:

Mercury(ll) chloride (HgClIz2)

e Potassium iodide (KI)

« Distilled water

» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)
e Drying oven or desiccator

Procedure:

Prepare an aqueous solution of mercury(ll) chloride.

Separately, prepare an aqueous solution of potassium iodide.

Slowly add the potassium iodide solution to the mercury(ll) chloride solution while stirring
continuously. A red precipitate of mercury(ll) iodide will form.

Continue stirring for a period to ensure complete reaction.
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« Filter the precipitate from the solution using a filtration apparatus.
» Wash the precipitate with distilled water to remove any soluble impurities.

o Dry the collected mercury(ll) iodide precipitate in a drying oven at a low temperature (e.g.,

70°C) or in a desiccator.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Prepare Aqueous Prepare Aqueous

HgCl2 Solution Kl Solution

Mix Solutions
(Kl'into HgCl2)

Precipitation of
Hgl2

Filter Precipitate

Wash with
Distilled Water

Dry Precipitate

End Product:
Synthetic Hglz

Click to download full resolution via product page

Caption: General workflow for the laboratory synthesis of mercury(ll) iodide.
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Relevance to Drug Development and Safety
Considerations

Mercury and its compounds, including mercury(ll) iodide, are known for their toxicity.
Historically, mercury compounds have been used in medicine, for instance, as antiseptics and
diuretics. However, due to their toxicity, such applications are now rare. For drug development
professionals, understanding the properties of mercury compounds is crucial for several

reasons:

» Toxicity Screening: The toxicological profile of any new drug candidate is a critical aspect of
its development. Knowledge of the behavior of heavy metal compounds like mercury iodide
can inform the design of toxicity screening assays.

o Impurity Profiling: In the synthesis of certain pharmaceuticals, there may be a risk of heavy
metal contamination. Analytical methods used for coccinite characterization can be adapted
for the detection and quantification of mercury-containing impurities in drug substances and
products.

e Environmental Impact: The manufacturing of pharmaceuticals requires an assessment of the
environmental impact of any waste products. The high toxicity of mercury compounds
necessitates strict controls on their disposal.

Safety Precautions: Coccinite, being a compound of mercury, is highly toxic. It should be
handled with extreme care in a laboratory setting, using appropriate personal protective
equipment (PPE), including gloves and safety glasses. Inhalation of dust and skin contact
should be avoided. Due to its volatility at room temperature, it is recommended to store
samples in sealed containers.[5] All work with coccinite or synthetic mercury(ll) iodide should
be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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